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Compound of Interest

Compound Name: Dasatinib carbaldehyde

Cat. No.: B10854316

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Dasatinib carbaldehyde is a derivative of the potent tyrosine kinase inhibitor,
Dasatinib. As of the date of this document, specific and comprehensive safety data, including a
formal Safety Data Sheet (SDS), for Dasatinib carbaldehyde (CAS No. 2112837-79-1) is not
publicly available. The following guidelines are therefore based on the well-documented
toxicological profile and handling requirements of the parent compound, Dasatinib. It is
imperative to treat Dasatinib carbaldehyde with, at a minimum, the same level of caution as
Dasatinib. A substance-specific risk assessment should be conducted before any handling.

Introduction

Dasatinib carbaldehyde is a derivative of Dasatinib, a multi-targeted kinase inhibitor used in
cancer therapy. It is referenced in the scientific literature as a moiety for Proteolysis Targeting
Chimeras (PROTACS), specifically as a binder to the ABL kinase. Given its structural similarity
to Dasatinib and its intended biological activity, it must be regarded as a potent and hazardous
compound. This guide provides a summary of the known information and outlines stringent
safety and handling protocols based on data for the parent compound, Dasatinib.

Compound Identification and Properties

Limited specific data is available for Dasatinib carbaldehyde. The information for the parent
compound, Dasatinib, is provided as a necessary surrogate for risk assessment.
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Dasatinib Dasatinib (Parent
Property Data Source
Carbaldehyde Compound)
N-(2-chloro-6-
N-(2-chloro-6- methylphenyl)-2-((6-
methylphenyl)-2-((6- (4-(2-
4-formylpiperazin-1- hydroxyethyl)piperazin
IUPAC Name ( yiPp o Y yethyhpip [1]
yI)-2-methylpyrimidin- -1-yl)-2-
4-yl)amino)thiazole-5- methylpyrimidin-4-
carboxamide yl)amino)thiazole-5-
carboxamide
CAS Number 2112837-79-1 302962-49-8 [1]
Molecular Formula C21H22CIN702S C22H26CIN702S [1]
Molecular Weight 471.96 g/mol 488.01 g/mol [1112]
Not specified )
White to pale yellow
Appearance (Assumed to be a ] [3]
) solid
solid)
N - DMF: 25 mg/ml;
Solubility Not specified [4]

DMSO: 14.3 mg/ml

Hazard Identification and Toxicology

The following hazard information is for Dasatinib. Due to its structural similarity, Dasatinib
carbaldehyde should be assumed to present similar hazards.
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Hazard Class

GHS Classification

Description

Source

o H301: Toxic if Oral LD50 (rat): 100
Acute Toxicity [2][4]
swallowed mg/kg.
Skin H315: Causes skin Irritant to skin and

Corrosion/Irritation

irritation

mucous membranes.

[4]

Serious Eye

Damage/Irritation

H318: Causes serious

eye damage

Strong irritant with the
danger of severe eye

injury.

[4]

Carcinogenicity

H351: Suspected of

causing cancer

Classified as a

suspected carcinogen.

[4]

Reproductive Toxicity

H361: Suspected of
damaging fertility or

the unborn child

May cause harm to
the unborn child

based on animal data.

[3]

Specific Target Organ
Toxicity (Repeated

Exposure)

H372: Causes

damage to organs

Causes damage to
the gastrointestinal
tract through
prolonged or repeated

exposure.

Aquatic Hazard
(Acute)

H401: Toxic to aquatic
life

Aquatic Hazard
(Chronic)

H410: Very toxic to
aquatic life with long

lasting effects

[4]

Safety and Handling Guidelines

All work with Dasatinib carbaldehyde must be performed under the assumption that it is a

potent compound. The following engineering controls, personal protective equipment (PPE),

and handling procedures are mandatory.

e Primary Containment: All handling of solid Dasatinib carbaldehyde (e.g., weighing,

aliquoting) must be conducted in a certified chemical fume hood or a ventilated balance

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC462320010&productDescription=DASATINIB+MONOHYDRATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://ouci.dntb.gov.ua/en/works/9Zmdqx3l/
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

enclosure to prevent inhalation of dust.

Ventilation: General laboratory ventilation must be sufficient to minimize background
contamination.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.

Hand Protection: Double gloving with nitrile gloves is required. Change gloves immediately if
contaminated.

Eye/Face Protection: Tightly fitting safety goggles or a face shield must be worn.

Skin and Body Protection: A lab coat, preferably a disposable one, should be worn with full-
length pants and closed-toe shoes.

Respiratory Protection: If engineering controls are not available or are insufficient, a NIOSH-
approved respirator (e.g., N100) should be used.

Training: All personnel must be trained on the hazards of potent compounds and the specific
procedures for handling Dasatinib carbaldehyde.

Designated Area: Establish a designated area for working with Dasatinib carbaldehyde.
This area should be clearly marked.

Spill Control: Have a spill kit readily available. For small powder spills, carefully wipe with a
damp cloth (do not dry sweep) and decontaminate the area. For larger spills, evacuate the
area and follow institutional emergency procedures.

Waste Disposal: All contaminated materials (gloves, vials, wipes, etc.) must be disposed of
as hazardous chemical waste in accordance with local, state, and federal regulations.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the compound, even after removing gloves.

Experimental Protocols
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e Preparation: Don all required PPE. Decontaminate the balance and the interior of the
chemical fume hood.

» Tare: Place a tared weigh boat on the analytical balance.

» Dispensing: Carefully dispense the solid Dasatinib carbaldehyde into the weigh boat. Avoid
generating dust.

o Transfer: Transfer the weighed solid into a suitable vial.

e Solubilization: In the chemical fume hood, add the desired solvent (e.g., DMSO) to the vial to
achieve the target concentration. Cap the vial securely.

e Mixing: Mix by vortexing or sonicating until the solid is fully dissolved.

o Cleanup: Carefully wipe down all surfaces, including the balance, with an appropriate
cleaning solvent (e.g., 70% ethanol), followed by a deactivating agent if available. Dispose of
all waste as hazardous.

Forced degradation studies are used to identify potential degradation products and assess the
stability of a drug substance. An impurity like Dasatinib carbaldehyde could potentially be
formed under certain stress conditions.

o Acid Degradation: Dissolve Dasatinib in a suitable solvent and add 0.1 N HCI. Incubate at
60°C for a specified time (e.g., 24 hours). Neutralize the solution before analysis.

o Base Degradation: Dissolve Dasatinib and add 0.1 N NaOH. Incubate at 60°C. Neutralize
before analysis.

o Oxidative Degradation: Dissolve Dasatinib and add 3% hydrogen peroxide. Keep at room
temperature.

o Thermal Degradation: Store solid Dasatinib in a hot air oven at a specified temperature (e.g.,
105°C).

» Photolytic Degradation: Expose a solution of Dasatinib to UV light (e.g., 254 nm).
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e Analysis: Analyze all stressed samples by a stability-indicating HPLC method to separate the
parent drug from any degradation products. Characterize unknown peaks using LC-MS/MS.

[5]

Visualizations

Dasatinib is a potent inhibitor of multiple tyrosine kinases, including BCR-ABL and Src family
kinases. This biological activity is the source of its therapeutic effect and its toxicity,
necessitating careful handling.
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Caption: Simplified pathway showing Dasatinib's inhibition of key kinases.
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Caption: Standard workflow for handling potent pharmaceutical compounds.
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Caption: Logical relationship of Dasatinib and related chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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